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Compound of Interest

Compound Name: Chlorobenzene-d5

Cat. No.: B046527 Get Quote

An In-depth Technical Guide to the Safe Handling and Storage of Chlorobenzene-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and essential data for the handling and

storage of Chlorobenzene-d5 (CAS No. 3114-55-4). Adherence to these procedures is critical

to ensure a safe laboratory environment and maintain the integrity of the compound for

research and development purposes.

Chemical and Physical Properties
Chlorobenzene-d5, a deuterated analog of chlorobenzene, is a flammable liquid and vapor.[1]

[2] Its physical and chemical properties are summarized below.
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Property Value

Molecular Formula C₆D₅Cl[3][4][5]

Molecular Weight 117.59 g/mol [3][5]

Appearance Colorless liquid[3][4]

Boiling Point 130-130.5 °C[3][6][7]

Density 1.157 g/mL at 25 °C[3][6][7]

Flash Point 24.0 °C (75.2 °F) - closed cup[3]

Refractive Index n20/D 1.522[3][6][7]

Isotopic Purity ≥99 atom % D[3]

Hazard Identification and Classification
Chlorobenzene-d5 is classified as a hazardous chemical.[1] It is a flammable liquid and is

harmful if inhaled.[1][8] It can also cause skin irritation.[2]

GHS Classification:

Flammable liquids (Category 3)[1][3][8]

Acute toxicity, Inhalation (Category 4)[1][8]

Skin corrosion/irritation (Category 2)[3]

Hazardous to the aquatic environment - chronic hazard (Category 2)[3][8][9]

Signal Word: Warning[1][3]

Hazard Statements:

H226: Flammable liquid and vapor.[3][8]

H315: Causes skin irritation.[3]
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H332: Harmful if inhaled.[3][8]

H411: Toxic to aquatic life with long lasting effects.[3][8][9]

Safe Handling and Personal Protective Equipment
(PPE)
Proper handling procedures and the use of appropriate personal protective equipment are

paramount to minimize exposure and associated risks.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[8]

Use spark-proof tools and explosion-proof equipment.[1]

Ensure grounding and bonding of containers and receiving equipment to prevent static

discharge.

Personal Protective Equipment
A summary of recommended PPE is provided in the table below.

Protection Type Recommendations

Eye/Face Protection
Wear safety glasses with side-shields or

chemical goggles.[10]

Skin Protection
Wear chemical-resistant gloves (e.g., PVC).[10]

Wear protective clothing to prevent skin contact.

Respiratory Protection
If ventilation is inadequate, use a NIOSH/MSHA

approved respirator.

General Hygiene
Wash hands thoroughly after handling.[2] Do not

eat, drink, or smoke in the laboratory.[2]

Storage Procedures
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Correct storage of Chlorobenzene-d5 is essential for maintaining its quality and for safety.

Storage Condition Recommendation

Temperature
Store at room temperature or as recommended

at 15-25 °C.[5]

Container

Keep container tightly closed in a dry and well-

ventilated place.[1][2] Store in the original

container, which may be a glass ampule or

bottle.[7][10]

Atmosphere Store under an inert atmosphere.[1]

Incompatible Materials
Bases, strong oxidizing agents, alkali metals,

nitric acid, and dimethyl sulfoxide.[1][10]

Location

Store in a designated flammables area.[1] Keep

away from heat, sparks, open flames, and hot

surfaces.[1]

Emergency Procedures
In the event of an emergency, follow these procedures.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air.[1] If not breathing,

give artificial respiration.[1] Seek medical

attention.[1]

Skin Contact

Take off contaminated clothing immediately.[2]

Wash off with soap and plenty of water.[8][9] If

skin irritation occurs, get medical

advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.

[2] Remove contact lenses, if present and easy

to do. Continue rinsing. Seek medical attention.

Ingestion
Do NOT induce vomiting.[8] Rinse mouth with

water.[8][9] Call a physician.[8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8] Water mist may be used to cool closed containers.[1]

Specific Hazards: Flammable liquid and vapor.[1] Vapors may form explosive mixtures with

air and can travel to a source of ignition and flash back.[1][2] Containers may explode when

heated.[1]

Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (CO2), and

hydrogen chloride gas.[1]

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[1][2]

Accidental Release Measures
Personal Precautions: Remove all sources of ignition.[8][11] Avoid breathing vapors, mist, or

gas.[8] Ensure adequate ventilation.[8]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[8] Do not let

the product enter drains.[8]
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Methods for Cleaning Up: Absorb with a liquid-binding material (e.g., sand, diatomite, acid

binders, universal binders).[8][12] Place in a suitable container for disposal.[2]

Experimental Workflow: Safe Handling and Storage
The following diagram illustrates the logical workflow for the safe handling and storage of

Chlorobenzene-d5.
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Start: Receive Chlorobenzene-d5

Store in designated flammables area
(15-25 °C, inert atmosphere, tightly sealed)

Initial Storage

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Prepare for Use

Handle in a well-ventilated fume hood
Use spark-proof tools

Perform Experiment

Return to Storage

Dispose of waste in a designated
hazardous waste container

Post-Experiment

Clean work area and decontaminate
Remove PPE

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of Chlorobenzene-d5.
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This guide is intended to provide a comprehensive overview of the safe handling and storage

of Chlorobenzene-d5. Always refer to the specific Safety Data Sheet (SDS) provided by the

supplier for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b046527?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

